Cas no 15854-60-1 (2,3-Dimethoxycinnamic Acid Methyl Ester)

• Product Name: 2,3-Dimethoxycinnamic Acid Methyl Ester
• CAS No: 15854-60-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 215906
• PubChem ID: 5375243
• Update Time: 2025-10-28

2,3-Dimethoxycinnamic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,3-dimethoxyphenyl)-, methyl ester
• methyl (E)-3-(2,3-dimethoxyphenyl)prop-2-enoate
• Methyl (2E)-3-(2,3-dimethoxyphenyl)-2-propenoate
• Methyl 3-(2,3-dimethoxyphenyl)-2-propenoate
• SCHEMBL7438622
• 2-Propenoic acid, 3-(2,3-dimethoxyphenyl)-, methyl ester
• 15854-60-1
• CHEMBL2252100
• CIKXUIAMEYGMHP-BQYQJAHWSA-N
• 2,3-Dimethoxycinnamic acid methyl ester
• AKOS017259838
• Methyl (2E)-3-(2,3-dimethoxyphenyl)-2-propenoate #
• 2,3-Dimethoxycinnamic Acid Methyl Ester

• Inchi： 1S/C12H14O4/c1-14-10-6-4-5-9(12(10)16-3)7-8-11(13)15-2/h4-8H,1-3H3/b8-7+
• InChI Key： CIKXUIAMEYGMHP-BQYQJAHWSA-N
• SMILES： O(C)C1C(=CC=CC=1/C=C/C(=O)OC)OC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2,3-Dimethoxycinnamic Acid Methyl Ester

Professional Introduction to 2,3-Dimethoxycinnamic Acid Methyl Ester (CAS No. 15854-60-1)

2,3-Dimethoxycinnamic Acid Methyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 15854-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This ester derivative of cinnamic acid, characterized by the presence of methoxy groups at the 2nd and 3rd carbon positions, exhibits distinct chemical and pharmacological characteristics that make it a subject of extensive research and development.

The molecular structure of 2,3-Dimethoxycinnamic Acid Methyl Ester consists of a phenyl ring connected to a trans-phenylacetic acid backbone, with methoxy substituents at the ortho positions relative to each other. This arrangement imparts a certain degree of rigidity to the molecule, which can influence its interactions with biological targets. The compound’s solubility profile and stability under various conditions are also critical factors that determine its applicability in different chemical environments.

In recent years, 2,3-Dimethoxycinnamic Acid Methyl Ester has been studied for its potential role in modulating various biological pathways. One of the most promising areas of research involves its anti-inflammatory properties. Studies have suggested that this compound may inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. The methoxy groups in the molecule are believed to enhance its ability to interact with these enzymes, thereby reducing inflammation.

Furthermore, 2,3-Dimethoxycinnamic Acid Methyl Ester has shown promise in antioxidant research. Oxidative stress is a contributing factor in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The phenolic moiety present in the compound’s structure allows it to act as a scavenger for reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property has led to investigations into its potential use as an antioxidant supplement or therapeutic agent.

The compound’s role in skin health has also been explored. Cinnamates, including derivatives like 2,3-Dimethoxycinnamic Acid Methyl Ester, are known for their photoprotective effects. They can absorb ultraviolet (UV) radiation and convert it into harmless heat energy, thus reducing the risk of sunburn and long-term skin damage. Additionally, some studies suggest that these compounds may enhance collagen production, leading to improved skin elasticity and reduced signs of aging.

From a pharmaceutical development perspective, 2,3-Dimethoxycinnamic Acid Methyl Ester represents an interesting scaffold for drug design. Its structural features provide multiple sites for functionalization, allowing chemists to modify its properties for specific therapeutic applications. Researchers have been particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced bioavailability and targeted action.

The synthesis of 2,3-Dimethoxycinnamic Acid Methyl Ester typically involves esterification reactions starting from cinnamic acid derivatives. The introduction of methoxy groups is often achieved through nucleophilic aromatic substitution or other organic transformations that preserve the integrity of the phenyl ring. The choice of synthetic route can significantly impact the yield and purity of the final product, which is crucial for both research and industrial applications.

In conclusion, 2,3-Dimethoxycinnamic Acid Methyl Ester (CAS No. 15854-60-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and biotechnology. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its utility in addressing various health challenges.